3-cyclopentylpyrrolidine-3-carboxylic acid
Overview
Description
3-Cyclopentylpyrrolidine-3-carboxylic acid (3CPP) is an organic compound belonging to the class of cyclopentylpyrrolidines. It is a cyclic amide with the molecular formula C9H15NO2 and a molecular weight of 169.22 g/mol. 3CPP is a white crystalline solid with a pungent odor. It is soluble in water, ethanol, and acetone and is insoluble in ether, benzene, and chloroform. 3CPP has been extensively studied for its potential applications in a variety of fields, including medical, pharmaceutical, and industrial.
Scientific Research Applications
3-cyclopentylpyrrolidine-3-carboxylic acid has been studied in various scientific research applications. It has been used as a ligand in the synthesis of transition metal complexes, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. It has also been used as a substrate for enzymatic reactions, as a model compound for the study of enzyme kinetics, and as an inhibitor of enzymes. Additionally, 3-cyclopentylpyrrolidine-3-carboxylic acid has been used in the study of the structure and function of proteins, as well as in the study of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 3-cyclopentylpyrrolidine-3-carboxylic acid is not fully understood. However, it is believed that the molecule binds to proteins in the body, either directly or indirectly, and alters their structure and/or function. This binding is believed to be mediated by hydrogen bonding, electrostatic interactions, and covalent bonds. Additionally, 3-cyclopentylpyrrolidine-3-carboxylic acid has been shown to interact with various enzymes, including cytochrome P450, cytochrome c oxidase, and lysine decarboxylase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyclopentylpyrrolidine-3-carboxylic acid have not been extensively studied. However, it has been shown to inhibit the activity of several enzymes, including cytochrome P450, cytochrome c oxidase, and lysine decarboxylase. Additionally, 3-cyclopentylpyrrolidine-3-carboxylic acid has been found to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
3-cyclopentylpyrrolidine-3-carboxylic acid is a useful reagent in the laboratory due to its low cost and easy availability. Additionally, it is relatively stable and has a low toxicity. However, 3-cyclopentylpyrrolidine-3-carboxylic acid can be difficult to work with due to its pungent odor and insolubility in certain solvents. Additionally, the compound can be easily contaminated with impurities, which can affect the outcome of the experiment.
Future Directions
The potential applications of 3-cyclopentylpyrrolidine-3-carboxylic acid are vast and varied. Future research could focus on further exploring its potential as an inhibitor of enzymes, as well as its potential as an anti-bacterial agent. Additionally, further research could be conducted on its potential as a ligand in the synthesis of transition metal complexes, as well as its potential as a catalyst in the synthesis of polymers. Finally, further research could also be conducted on its potential as a substrate for enzymatic reactions and its potential as a model compound for the study of enzyme kinetics.
Synthesis Methods
3-cyclopentylpyrrolidine-3-carboxylic acid can be synthesized through a variety of methods. One of the most common methods is the reduction of 3-cyano-3-cyclopentylpyrrolidine-3-carboxylic acid (3CPCA) with sodium borohydride. This method involves the reaction of 3CPCA with sodium borohydride in aqueous solution, followed by the addition of hydrochloric acid and acetone. The reaction is then heated to a temperature of 80°C for 10 minutes. After cooling, the product is filtered off and recrystallized from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopentylpyrrolidine-3-carboxylic acid involves the reaction of cyclopentylamine with ethyl acrylate to form the corresponding ester, which is then hydrolyzed to the carboxylic acid. The resulting carboxylic acid is then reacted with pyrrolidine to form the final product.", "Starting Materials": [ "Cyclopentylamine", "Ethyl acrylate", "Sodium hydroxide", "Hydrochloric acid", "Pyrrolidine", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentylamine is reacted with ethyl acrylate in the presence of a base catalyst, such as sodium hydroxide, to form the corresponding ester.", "Step 2: The ester is then hydrolyzed using hydrochloric acid to form the carboxylic acid.", "Step 3: The resulting carboxylic acid is then reacted with pyrrolidine in the presence of a solvent, such as diethyl ether, to form 3-cyclopentylpyrrolidine-3-carboxylic acid." ] } | |
CAS RN |
1513517-00-4 |
Product Name |
3-cyclopentylpyrrolidine-3-carboxylic acid |
Molecular Formula |
C10H17NO2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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